Cas no 1208078-21-0 (3-chloro-2,4-difluorobenzene-1-thiol)

• Product Name: 3-chloro-2,4-difluorobenzene-1-thiol
• CAS No: 1208078-21-0
• MF: C₆H₃ClF₂S
• MW: 180.602826356888
• MDL: MFCD12922566
• CID: 4577651
• PubChem ID: 50998357
• Update Time: 2024-03-01

3-chloro-2,4-difluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-difluorothiophenol
• 3-chloro-2,4-difluorobenzene-1-thiol

• MDL： MFCD12922566
• Inchi： 1S/C6H3ClF2S/c7-5-3(8)1-2-4(10)6(5)9/h1-2,10H
• InChI Key： CREWKBWGFPNBTB-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C(Cl)=C1F

Computed Properties

• Exact Mass: 179.9612053g/mol
• Monoisotopic Mass: 179.9612053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols